Cas no 749893-82-1 (N-(3,4-dimethoxyphenyl)-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(3,4-dimethoxyphenyl)-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 749893-82-1
• MF: C₂₀H₂₄N₂O₅S
• MW: 404.479964256287
• CID: 6043183
• PubChem ID: 1276600
• Update Time: 2025-06-13

N-(3,4-dimethoxyphenyl)-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-4-(piperidine-1-sulfonyl)benzamide
• Benzamide, N-(3,4-dimethoxyphenyl)-4-(1-piperidinylsulfonyl)-
• Z30849537
• SMR001315099
• DTXSID801332426
• N-(3,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide
• CHEMBL2134775
• VU0489196-1
• F1382-0003
• N-(3,4-dimethoxyphenyl)-4-piperidin-1-ylsulfonylbenzamide
• MLS002252763
• AKOS001060931
• HMS3049F21
• CCG-315368
• 749893-82-1

• Inchi： 1S/C20H24N2O5S/c1-26-18-11-8-16(14-19(18)27-2)21-20(23)15-6-9-17(10-7-15)28(24,25)22-12-4-3-5-13-22/h6-11,14H,3-5,12-13H2,1-2H3,(H,21,23)
• InChI Key： SCJVBOFGCNPALT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 404.14059304g/mol
• Monoisotopic Mass: 404.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• pka: 11.73±0.70(Predicted)

Additional information on N-(3,4-dimethoxyphenyl)-4-(piperidine-1-sulfonyl)benzamide

Comprehensive Overview of N-(3,4-dimethoxyphenyl)-4-(piperidine-1-sulfonyl)benzamide (CAS No. 749893-82-1)

N-(3,4-dimethoxyphenyl)-4-(piperidine-1-sulfonyl)benzamide (CAS No. 749893-82-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 749893-82-1, combines a benzamide core with a piperidine sulfonyl group and a dimethoxyphenyl moiety, making it a subject of interest in drug discovery and medicinal chemistry.

The molecular structure of N-(3,4-dimethoxyphenyl)-4-(piperidine-1-sulfonyl)benzamide includes a piperidine-1-sulfonyl group, which is known for its role in enhancing bioavailability and metabolic stability in drug molecules. The 3,4-dimethoxyphenyl fragment contributes to the compound's potential interactions with biological targets, particularly in the central nervous system (CNS). Researchers have explored its applicability in designing novel therapeutics for neurological disorders, inflammation, and other conditions where modulation of specific receptors or enzymes is desired.

In recent years, the demand for sulfonamide-based compounds like N-(3,4-dimethoxyphenyl)-4-(piperidine-1-sulfonyl)benzamide has surged, driven by their versatility in drug design. Sulfonamides are known for their ability to act as enzyme inhibitors, particularly targeting carbonic anhydrases and proteases. This has led to increased searches for "sulfonamide derivatives in drug discovery" and "piperidine sulfonyl compounds" in academic and industrial research databases.

One of the key advantages of CAS 749893-82-1 is its potential as a scaffold for kinase inhibitors. Kinases are critical targets in cancer therapy, and the compound's structural features align with the requirements for ATP-competitive inhibitors. This has sparked interest in queries such as "kinase inhibitor design using sulfonamides" and "small molecule modulators of kinase activity." The compound's dimethoxyphenyl group further enhances its binding affinity to hydrophobic pockets in kinase domains.

From a synthetic chemistry perspective, N-(3,4-dimethoxyphenyl)-4-(piperidine-1-sulfonyl)benzamide is typically prepared through multi-step organic reactions, including sulfonylation and amide coupling. The piperidine-1-sulfonyl moiety is often introduced via reaction of a benzamide intermediate with piperidine sulfonyl chloride. Researchers frequently search for "synthetic routes to sulfonamide benzamides" and "optimization of amide coupling reactions" to improve yields and purity.

The compound's physicochemical properties, such as its logP value and aqueous solubility, are critical for its potential as a drug candidate. These parameters influence its absorption, distribution, metabolism, and excretion (ADME) profile. Computational chemists often model compounds like 749893-82-1 to predict their pharmacokinetic behavior, leading to searches for "ADME prediction for sulfonamide derivatives" and "molecular properties of dimethoxyphenyl compounds."

In the context of current research trends, N-(3,4-dimethoxyphenyl)-4-(piperidine-1-sulfonyl)benzamide aligns with the growing focus on targeted protein degradation and proteolysis-targeting chimeras (PROTACs). Its structural features make it a potential candidate for designing E3 ligase binders, a hot topic in drug discovery. This connection has increased interest in queries like "sulfonamides in PROTAC design" and "small molecule degraders for undruggable targets."

Quality control and analytical characterization of CAS 749893-82-1 typically involve techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure the compound's purity and confirm its structural identity, addressing common search queries like "analytical methods for sulfonamide characterization" and "HPLC purity assessment of benzamides."

As research into N-(3,4-dimethoxyphenyl)-4-(piperidine-1-sulfonyl)benzamide continues, its potential applications in personalized medicine and combination therapies are being explored. The compound's modular structure allows for derivatization to optimize its pharmacological profile, making it relevant to searches for "structure-activity relationships in sulfonamides" and "lead optimization strategies." With ongoing advances in synthetic methodology and biological screening, this compound remains a valuable tool for medicinal chemists and pharmacologists alike.